Cas no 1804352-03-1 (Ethyl 3-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 3-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1804352-03-1
• MF: C₁₁H₈F₆INO₃
• MW: 443.081016540527
• CID: 4839512
• Update Time: 2025-05-20

Ethyl 3-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H8F6INO3/c1-2-21-8(20)4-6-7(22-11(15,16)17)3-5(18)9(19-6)10(12,13)14/h3H,2,4H2,1H3
• InChI Key： VDQPUYUNOJYVNY-UHFFFAOYSA-N
• SMILES： IC1C=C(C(CC(=O)OCC)=NC=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate

Ethyl 3-iodo-5-trifluoromethoxy-2-trifluoromethylpyridine-6-acetate (CAS No. 1804352-03-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-iodo-5-trifluoromethoxy-2-trifluoromethylpyridine-6-acetate, identified by its CAS number 1804352-03-1, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases. Its unique structural features, including the presence of an iodo substituent, trifluoromethoxy and trifluoromethyl groups, make it a versatile building block for medicinal chemists.

The significance of Ethyl 3-iodo-5-trifluoromethoxy-2-trifluoromethylpyridine-6-acetate lies in its ability to undergo a variety of chemical transformations. The iodo group, for instance, is highly reactive and can be readily displaced by nucleophiles, enabling the introduction of diverse functional groups. This property is particularly valuable in the construction of heterocyclic compounds, which are prevalent in many therapeutic agents. Additionally, the trifluoromethoxy and trifluoromethyl groups contribute to the lipophilicity and metabolic stability of the resulting molecules, making them more suitable for oral administration and longer-lasting biological activity.

In recent years, there has been a surge in research focused on developing novel treatments for oncological disorders. Ethyl 3-iodo-5-trifluoromethoxy-2-trifluoromethylpyridine-6-acetate has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting kinases and other critical enzymes involved in cancer cell proliferation. These inhibitors often incorporate fluorinated aromatic rings to enhance their binding affinity and selectivity. The compound's structural motif aligns well with the pharmacophores required for such applications, making it an indispensable tool in drug discovery pipelines.

The pharmaceutical industry has also explored the use of Ethyl 3-iodo-5-trifluoromethoxy-2-trifluoromethylpyridine-6-acetate in the development of antiviral and anti-inflammatory agents. The trifluoromethyl group, in particular, has been shown to improve pharmacokinetic properties by increasing binding to biological targets and reducing susceptibility to metabolic degradation. Furthermore, the pyridine core is a common scaffold in many bioactive compounds, further underscoring the compound's importance in medicinal chemistry.

The synthesis of Ethyl 3-iodo-5-trifluoromethoxy-2-trifluoromethylpyridine-6-acetate typically involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the iodo group often necessitates careful handling to avoid unwanted side reactions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In conclusion, Ethyl 3-iodo-5-trifluoromethoxy strong > -2 - < strong > trifluoromethyl strong > pyridine -6-acetate (CAS No. 1804352-03-1) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural attributes and reactivity make it an invaluable intermediate for synthesizing a wide range of biologically active molecules. As research continues to uncover new therapeutic targets and innovative synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts.